Cas no 111060-64-1 (Benzenepropanal, a-[bis(phenylmethyl)amino]-, (S)-)

• Product Name: Benzenepropanal, a-[bis(phenylmethyl)amino]-, (S)-
• CAS No: 111060-64-1
• MF: C₂₃H₂₃NO
• MW: 329.434826135635
• CID: 1195676
• PubChem ID: 9883943
• Update Time: 2025-04-20

Benzenepropanal, a-[bis(phenylmethyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, a-[bis(phenylmethyl)amino]-, (S)-
• SCHEMBL475431
• (I+/-S)-I+/--[Bis(phenylmethyl)amino]benzenepropanal
• LVENEHWRFFVCML-QHCPKHFHSA-N
• 111060-64-1
• DTXSID201249540
• (S)-2-(dibenzylamino)-3-phenylpropanal
• (S)-2-dibenzylamino-3-phenylpropionaldehyde
• 2-(S)-dibenzylamino-3-phenylpropionaldehyde
• (2S)-2-(dibenzylamino)-3-phenylpropanal
• 2-(S)-Dibenzylamino-3-phenyl-propionaldehyde
• N,N-dibenzylphenylalaninal

• Inchi： 1S/C23H23NO/c25-19-23(16-20-10-4-1-5-11-20)24(17-21-12-6-2-7-13-21)18-22-14-8-3-9-15-22/h1-15,19,23H,16-18H2/t23-/m0/s1
• InChI Key： LVENEHWRFFVCML-QHCPKHFHSA-N
• SMILES： O=C[C@H](CC1C=CC=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.17809
• Monoisotopic Mass: 329.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 4.8

Experimental Properties

• PSA: 20.31